Cas no 80427-78-7 (Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester)
80427-78-7 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
CAS No:80427-78-7
MF:C10H8O4S
MW:224.233121871948
CID:705648
PubChem ID:12860271
Update Time:2025-04-19
Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
- methyl 4,7-dihydroxy-1-benzothiophene-2-carboxylate
- DTXSID40511701
- 80427-78-7
-
- Inchi: 1S/C10H8O4S/c1-14-10(13)8-4-5-6(11)2-3-7(12)9(5)15-8/h2-4,11-12H,1H3
- InChI Key: BJECTHVKJMRPDZ-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC2C(=CC=C(C1=2)O)O
Computed Properties
- Exact Mass: 224.01432991g/mol
- Monoisotopic Mass: 224.01432991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 95Ų
Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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